Cas no 2680823-33-8 (2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid)

• Product Name: 2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid
• CAS No: 2680823-33-8
• MF: C₁₁H₁₇NO₆
• MW: 259.25578379631
• CID: 5649748
• PubChem ID: 165915439
• Update Time: 2025-10-29

2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680823-33-8
• EN300-28280556
• 2-[6-(hydroxymethyl)-4-[(prop-2-en-1-yloxy)carbonyl]morpholin-2-yl]acetic acid
• 2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid

• Inchi： 1S/C11H17NO6/c1-2-3-17-11(16)12-5-8(4-10(14)15)18-9(6-12)7-13/h2,8-9,13H,1,3-7H2,(H,14,15)
• InChI Key： SJEHMWMNRZYCPD-UHFFFAOYSA-N
• SMILES： O1C(CO)CN(C(=O)OCC=C)CC1CC(=O)O

Computed Properties

• Exact Mass: 259.10558726g/mol
• Monoisotopic Mass: 259.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 96.3Ų

Additional information on 2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid

Research Briefing on 2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid (CAS: 2680823-33-8)

The compound 2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid (CAS: 2680823-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine-based structure and functional groups, has shown promising potential in various therapeutic applications, including drug delivery systems and targeted therapies. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, providing valuable insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of 2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of solid-phase synthesis and microwave-assisted reactions, which not only enhanced efficiency but also allowed for better control over stereochemistry. The study highlighted the importance of the hydroxymethyl and prop-2-en-1-yloxy carbonyl groups in determining the compound's reactivity and stability.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as a prodrug or a linker in antibody-drug conjugates (ADCs). A preprint from Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid exhibits excellent stability in physiological conditions while being cleavable by specific enzymes, such as cathepsin B, which is overexpressed in certain cancer cells. This property makes it a promising candidate for targeted drug delivery, minimizing off-target effects and improving therapeutic efficacy.

Furthermore, computational studies have provided deeper insights into the molecular interactions of this compound. Molecular docking simulations revealed that the morpholine ring and the carboxylic acid moiety play critical roles in binding to biological targets, such as enzymes and receptors involved in inflammatory pathways. These findings were corroborated by experimental data showing significant inhibition of pro-inflammatory cytokines in cell-based assays. The dual functionality of the compound, acting both as a linker and an active moiety, opens new avenues for multifunctional drug design.

Despite these advancements, challenges remain in the clinical translation of 2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid. Issues such as scalability of synthesis, pharmacokinetics, and long-term toxicity need to be addressed in future studies. However, the current body of research underscores the compound's versatility and potential to revolutionize drug development strategies. Ongoing clinical trials and collaborative efforts between academia and industry are expected to further elucidate its applications and safety profile.

In conclusion, 2-6-(hydroxymethyl)-4-(prop-2-en-1-yloxy)carbonylmorpholin-2-ylacetic acid (CAS: 2680823-33-8) represents a cutting-edge molecule in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Future research should focus on optimizing its properties and expanding its therapeutic applications, paving the way for innovative treatments in oncology, immunology, and beyond.